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Compound of Interest

Compound Name: DBCO-Cy3

Cat. No.: B12317359 Get Quote

Researchers and scientists handling DBCO-Cy3, a fluorescent dye integral to copper-free click

chemistry, must adhere to stringent safety and disposal protocols. Ensuring the proper disposal

of this cyanine-based dye is critical for maintaining a safe laboratory environment and

complying with regulatory standards. This guide provides essential, immediate safety

information and a step-by-step disposal plan for DBCO-Cy3 waste.

Immediate Safety and Handling
Before beginning any disposal procedure, it is imperative to handle DBCO-Cy3 with the

appropriate Personal Protective Equipment (PPE). This includes, but is not limited to, safety

goggles, a lab coat, and chemical-resistant gloves. All waste streams containing DBCO-Cy3,

including unused stock solutions, contaminated consumables (e.g., pipette tips, tubes, gloves),

and experimental residues, must be segregated as hazardous chemical waste. It is crucial to

prevent the disposal of DBCO-Cy3 waste down the drain or in regular trash.[1][2]

Hazard and Precautionary Data
DBCO-Cy3 is classified as a hazardous substance. The following table summarizes its key

hazard classifications and precautionary statements, which are critical for accurate waste

labeling and handling.
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Hazard Class Code Description
Precautionary
Code

Precautionary
Statement

Skin Irritant H315
Causes skin

irritation
P261

Avoid breathing

dust/fume/gas/mi

st/vapors/spray.

Eye Irritant H319
Causes serious

eye irritation
P264

Wash skin

thoroughly after

handling.

Specific Target

Organ Toxicity
H335

May cause

respiratory

irritation

P271

Use only

outdoors or in a

well-ventilated

area.

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

P302 + P352

IF ON SKIN:

Wash with plenty

of soap and

water.

P305 + P351 +

P338

IF IN EYES:

Rinse cautiously

with water for

several minutes.

Remove contact

lenses, if present

and easy to do.

Continue rinsing.

Data sourced from Sigma-Aldrich product information.
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Experimental Protocol for Disposal of DBCO-Cy3
Waste
This protocol outlines the step-by-step procedure for the safe disposal of DBCO-Cy3 and

associated contaminated materials.

Materials:

Designated hazardous waste container (clearly labeled "Hazardous Waste: DBCO-Cy3")

Personal Protective Equipment (PPE): safety goggles, lab coat, chemical-resistant gloves

Chemical fume hood

Waste labels

Procedure:

Segregation of Waste:

Identify all waste streams containing DBCO-Cy3. This includes:

Unused or expired DBCO-Cy3 solid reagent.

Stock solutions of DBCO-Cy3 (typically in DMSO, DMF, or water).[2][3]

Aqueous solutions from experiments containing DBCO-Cy3.

Contaminated solid waste such as pipette tips, microfuge tubes, gloves, and paper

towels.

Collection of Liquid Waste:

In a chemical fume hood, carefully pour all liquid waste containing DBCO-Cy3 into a

designated, leak-proof hazardous waste container.

Do not mix DBCO-Cy3 waste with other incompatible chemical waste streams.
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Ensure the container is properly sealed after adding waste.

Collection of Solid Waste:

Place all solid waste contaminated with DBCO-Cy3 (e.g., pipette tips, tubes, gloves) into a

separate, clearly labeled hazardous waste bag or container.

For sharps contaminated with DBCO-Cy3, use a designated sharps container that is also

labeled as hazardous chemical waste.

Labeling of Waste Containers:

Clearly label all waste containers with "Hazardous Waste," the full chemical name "DBCO-
Cy3," and any other components of the waste mixture (e.g., DMSO).

Indicate the primary hazards (e.g., "Irritant").

Include the date of waste accumulation and the laboratory contact information.

Storage of Waste:

Store the sealed and labeled hazardous waste containers in a designated satellite

accumulation area within the laboratory.

This area should be away from general lab traffic and clearly marked.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EH&S) department to

schedule a pickup for the hazardous waste.

Follow all institutional guidelines for waste manifest and pickup procedures.

DBCO-Cy3 Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of DBCO-Cy3
waste in a laboratory setting.
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Caption: Logical workflow for the proper disposal of DBCO-Cy3 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b12317359?utm_src=pdf-body-img
https://www.benchchem.com/product/b12317359?utm_src=pdf-body
https://www.benchchem.com/product/b12317359?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Proper_Disposal_of_Cy7_A_Guide_for_Laboratory_Professionals.pdf
https://www.jenabioscience.com/probes-epigenetics/reactive-components/reactive-fluorescent-dyes/dbcos/clk-a140-dbco-sulfo-cy3
https://www.jenabioscience.com/probes-epigenetics/reactive-components/reactive-fluorescent-dyes/dbcos/clk-a140-dbco-sulfo-cy3
https://vectorlabs.com/products/cy3-dbco/?print-products=pdf
https://www.benchchem.com/product/b12317359#dbco-cy3-proper-disposal-procedures
https://www.benchchem.com/product/b12317359#dbco-cy3-proper-disposal-procedures
https://www.benchchem.com/product/b12317359#dbco-cy3-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12317359?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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